Cas no 2172053-65-3 (2-{1-3-(dimethylamino)propyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl}ethan-1-amine)

• Product Name: 2-{1-3-(dimethylamino)propyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl}ethan-1-amine
• CAS No: 2172053-65-3
• MF: C₁₀H₁₈F₃N₅
• MW: 265.278631687164
• CID: 5567526
• PubChem ID: 165595543
• Update Time: 2025-05-26

2-{1-3-(dimethylamino)propyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-{1-[3-(dimethylamino)propyl]-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl}ethan-1-amine
• EN300-1598412
• 2172053-65-3
• 2-{1-3-(dimethylamino)propyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl}ethan-1-amine

• Inchi： 1S/C10H18F3N5/c1-17(2)6-3-7-18-9(10(11,12)13)8(4-5-14)15-16-18/h3-7,14H2,1-2H3
• InChI Key： XXYYINKMDISGIQ-UHFFFAOYSA-N
• SMILES： FC(C1=C(CCN)N=NN1CCCN(C)C)(F)F

Computed Properties

• Exact Mass: 265.15143008g/mol
• Monoisotopic Mass: 265.15143008g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 60Ų

Additional information on 2-{1-3-(dimethylamino)propyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl}ethan-1-amine

Comprehensive Overview of 2-{1-3-(dimethylamino)propyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl}ethan-1-amine (CAS No. 2172053-65-3)

The compound 2-{1-3-(dimethylamino)propyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl}ethan-1-amine (CAS No. 2172053-65-3) is a highly specialized organic molecule that has garnered significant interest in pharmaceutical and agrochemical research. Its unique structural features, including a trifluoromethyl group and a 1,2,3-triazole core, make it a promising candidate for various applications. Researchers are particularly intrigued by its potential in drug discovery, given its ability to modulate biological pathways with high specificity.

In recent years, the demand for trifluoromethyl-containing compounds has surged due to their enhanced metabolic stability and bioavailability. This trend aligns with the growing focus on precision medicine and targeted therapies, where molecules like 2-{1-3-(dimethylamino)propyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl}ethan-1-amine play a pivotal role. The compound's CAS No. 2172053-65-3 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

One of the most compelling aspects of this compound is its versatility. The 1,2,3-triazole moiety is known for its robust chemical properties, making it a valuable scaffold in medicinal chemistry. Coupled with the dimethylaminopropyl side chain, the molecule exhibits unique pharmacokinetic profiles. This has led to its exploration in areas such as neuropharmacology and cancer research, where researchers are keen to exploit its selective binding capabilities.

The synthesis of 2-{1-3-(dimethylamino)propyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl}ethan-1-amine involves advanced organic chemistry techniques, including click chemistry and catalyzed cycloadditions. These methods are not only efficient but also align with the principles of green chemistry, a hot topic in modern scientific discourse. As sustainability becomes a priority, the compound's synthetic pathways are being optimized to minimize environmental impact.

From a commercial perspective, the compound's CAS No. 2172053-65-3 is often associated with high-purity standards and rigorous quality control. Suppliers and manufacturers emphasize its use in high-throughput screening and lead optimization, catering to the needs of biotech and pharmaceutical industries. The rise of AI-driven drug discovery has further amplified interest in such molecules, as they serve as valuable inputs for predictive modeling and virtual screening.

In conclusion, 2-{1-3-(dimethylamino)propyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl}ethan-1-amine represents a fascinating intersection of chemistry and biology. Its structural complexity and functional diversity make it a subject of ongoing research, with potential breakthroughs on the horizon. As the scientific community continues to explore its applications, this compound is poised to make significant contributions to life sciences and beyond.